molecular formula C15H22O B8443123 1-(4-t-Butylphenyl)cyclopentanol

1-(4-t-Butylphenyl)cyclopentanol

Cat. No.: B8443123
M. Wt: 218.33 g/mol
InChI Key: AJZGPHVMKMXUEW-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

1-(4-t-Butylphenyl)cyclopentanol is a cyclopentanol derivative featuring a bulky 4-tert-butylphenyl substituent. Cyclopentanol itself is a five-membered alicyclic alcohol with applications in perfumes, solvents, pharmaceuticals, and dye intermediates . This substitution also expands its utility in specialized industrial or research applications, such as surfactant-mediated processes or bioactive compound synthesis.

Properties

Molecular Formula

C15H22O

Molecular Weight

218.33 g/mol

IUPAC Name

1-(4-tert-butylphenyl)cyclopentan-1-ol

InChI

InChI=1S/C15H22O/c1-14(2,3)12-6-8-13(9-7-12)15(16)10-4-5-11-15/h6-9,16H,4-5,10-11H2,1-3H3

InChI Key

AJZGPHVMKMXUEW-UHFFFAOYSA-N

Canonical SMILES

CC(C)(C)C1=CC=C(C=C1)C2(CCCC2)O

Origin of Product

United States

Comparison with Similar Compounds

Table 1: Key Properties of Cyclopentanol and Derivatives

Compound Substituent Key Applications/Properties References
Cyclopentanol -OH Solvent, perfume intermediate, PAH solubilization enhancer
1-(4-t-Butylphenyl)cyclopentanol 4-t-Butylphenyl Enhanced hydrophobicity, potential surfactant/catalyst roles [Inferred]
1-(Aminomethyl)cyclopentanol -CH2NH2 Pharmaceutical intermediates, market growth in biologics
1-(Z-[2-(Triarylstannyl)vinyl]cyclopentanol Triarylstannyl-vinyl Antitumor and immune activities

Key Observations:

  • Hydrophobicity: The 4-t-butylphenyl group increases steric bulk and hydrophobicity compared to unsubstituted cyclopentanol. This could improve performance in surfactant systems, similar to how cyclopentanol enhances PAH solubilization via cyclodextrin interactions .
  • Biological Activity: Unlike organotin derivatives (e.g., triarylstannylvinylcyclopentanols), which exhibit antitumor activity , the 4-t-butylphenyl substituent may prioritize industrial over biological applications due to its non-polar nature.
  • Synthesis Complexity: Introducing aromatic substituents (e.g., 4-t-butylphenyl) likely requires coupling reactions or Friedel-Crafts alkylation, contrasting with the hydrogenation-based synthesis of cyclopentanol .

Solubility and Interaction Mechanisms

Cyclopentanol enhances the solubilization of polycyclic aromatic hydrocarbons (PAHs) by cyclodextrins, with its hydroxyl group facilitating host-guest interactions . The 4-t-butylphenyl derivative, however, may exhibit reduced solubility in aqueous systems due to its bulky aromatic group. This could limit its efficacy in environmental remediation but improve compatibility with non-polar matrices (e.g., polymer blends or lipid membranes).

Market and Industrial Relevance

  • 1-(Aminomethyl)cyclopentanol () has seen market growth in pharmaceutical sectors, driven by demand for bioactive intermediates. In contrast, 1-(4-t-Butylphenyl)cyclopentanol may find niche roles in specialty solvents or catalysts, leveraging its steric bulk to modulate reaction kinetics.
  • Organotin Cyclopentanols () highlight the impact of heavy-metal substituents on bioactivity, whereas the 4-t-butylphenyl group aligns with industrial applications requiring thermal stability and low polarity.

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.